4-(9-Decenyloxy)benzoic acid

• CAS RN: 115595-31-8
• Molecular Formula: C17H24O3
• Molecular Weight: 276.4 g/mol
• IUPAC Name: 4-dec-9-enoxybenzoic acid
• InChI: InChI=1S/C17H24O3/c1-2-3-4-5-6-7-8-9-14-20-16-12-10-15(11-13-16)17(18)19/h2,10-13H,1,3-9,14H2,(H,18,19)
• InChI Key: GVRFHEQRUXQBQL-UHFFFAOYSA-N
• Canonical SMILES: C=CCCCCCCCCOC1=CC=C(C=C1)C(=O)O

Description

4-(9-Decenyloxy)benzoic acid is a useful research compound. Its molecular formula is C17H24O3 and its molecular weight is 276.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 17 g of methyl 4-(9-decenyloxy)benzoate. 17 g of potassium hydroxide, 20 ml of water and 200 ml of methanol was heated to 75° C. on an oil bath for 4 hours. The cooled mixture was treated with 100 ml of ice-cold 3N hydrochloric acid and the liberated acid was taken up in 150 ml of diethyl ether. The separated aqueous phase was back-extracted twice with 100 ml of diethyl ether each time. The combined organic phases were washed with 50 ml of 2N sodium carbonate solution and several times with water, dried over magnesium sulphate and concentrated. Recrystallization of the crude product obtained from ethanol gave 7 g of 4-(9-decenyloxy)benzoic acid, m.p. (C-SC) 77° C., phase transition (SC -N) 116° C., cl.p. (N-I) 137° C.